Cas no 28909-34-4 (1,2-Benzisoxazole,5-chloro-3-methyl-)

• Product Name: 1,2-Benzisoxazole,5-chloro-3-methyl-
• CAS No: 28909-34-4
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD08669460
• CID: 239430
• PubChem ID: 11263714
• Update Time: 2025-04-19

1,2-Benzisoxazole,5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,5-chloro-3-methyl-
• 5-Chlor-3-hydrazinocarbonyl-indazol
• 5-Chlor-3-methyl-1,2-benzisoxazol
• D78622
• 5-Chloro-3-methylbenzo[d]isoxazole
• 1,2-Benzisoxazole, 5-chloro-3-methyl-
• AKOS006291516
• 28909-34-4
• SCHEMBL12646518
• 5-CHLORO-3-METHYL-1,2-BENZOXAZOLE
• 5-Chloro-3-methyl-1,2-benzisoxazole

• MDL： MFCD08669460
• Inchi： 1S/C8H6ClNO/c1-5-7-4-6(9)2-3-8(7)11-10-5/h2-4H,1H3
• InChI Key： PHZBRZBTCWCSLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=NO2

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.78960